Cas no 1784223-59-1 (6-(2-Ethylphenyl)-2-pyridinamine)

• Product Name: 6-(2-Ethylphenyl)-2-pyridinamine
• CAS No: 1784223-59-1
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 5935496
• PubChem ID: 82398222
• Update Time: 2025-07-22

6-(2-Ethylphenyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 6-(2-Ethylphenyl)-2-pyridinamine
• EN300-701845
• 1784223-59-1
• 6-(2-ethylphenyl)pyridin-2-amine

• Inchi： 1S/C13H14N2/c1-2-10-6-3-4-7-11(10)12-8-5-9-13(14)15-12/h3-9H,2H2,1H3,(H2,14,15)
• InChI Key： JPSUHIWOBLTUFD-UHFFFAOYSA-N
• SMILES： N1C(=CC=CC=1C1C=CC=CC=1CC)N

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų

Additional information on 6-(2-Ethylphenyl)-2-pyridinamine

Introduction to 6-(2-Ethylphenyl)-2-pyridinamine (CAS No. 1784223-59-1)

6-(2-Ethylphenyl)-2-pyridinamine, identified by its Chemical Abstracts Service (CAS) number 1784223-59-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in academic and industrial settings.

The molecular structure of 6-(2-Ethylphenyl)-2-pyridinamine consists of a pyridine ring substituted with an ethylphenyl group at the 6-position and an amine group at the 2-position. This configuration endows the compound with unique electronic and steric properties, which are crucial for its interaction with biological targets. The presence of both aromatic and heterocyclic moieties enhances its solubility and binding affinity, making it a promising candidate for drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of 6-(2-Ethylphenyl)-2-pyridinamine. Studies have demonstrated its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. For instance, research indicates that this compound may exhibit inhibitory effects on certain kinases, which are key targets in cancer therapy. Additionally, its interaction with neurotransmitter receptors has been investigated for potential applications in neurodegenerative diseases.

The synthesis of 6-(2-Ethylphenyl)-2-pyridinamine involves multi-step organic reactions, typically starting from readily available precursors such as 2-ethylbenzaldehyde and 2-cyanopyridine. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's accessibility but also showcase the versatility of modern chemical techniques in constructing complex molecular frameworks.

One of the most compelling aspects of 6-(2-Ethylphenyl)-2-pyridinamine is its role as a scaffold for drug discovery. By modifying its structural features, researchers can fine-tune its pharmacological properties to develop novel therapeutic agents. For example, derivatives of this compound have been explored for their antimicrobial and anti-inflammatory effects. The ability to derivatize such molecules without compromising their core pharmacophore opens up numerous possibilities for designing next-generation drugs.

The computational modeling of 6-(2-Ethylphenyl)-2-pyridinamine has also advanced significantly, providing valuable insights into its interactions with biological targets. Molecular dynamics simulations and quantum mechanical calculations have helped elucidate the binding mechanisms and energetic landscapes. These computational studies not only accelerate the drug discovery process but also provide a deeper understanding of the compound's behavior at the molecular level.

Furthermore, the pharmacokinetic profile of 6-(2-Ethylphenyl)-2-pyridinamine has been evaluated through preclinical studies. These investigations have revealed promising data regarding its absorption, distribution, metabolism, and excretion (ADME) properties. The compound's favorable pharmacokinetic characteristics make it a viable candidate for further clinical development. Additionally, its metabolic stability suggests that it could be suitable for oral administration, enhancing patient compliance.

The regulatory landscape for compounds like 6-(2-Ethylphenyl)-2-pyridinamine is another critical consideration in pharmaceutical development. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards. Regulatory agencies require comprehensive toxicological studies to assess safety before clinical trials can commence. These stringent requirements underscore the importance of rigorous research and development in bringing new drugs to market.

In conclusion,6-(2-Ethylphenyl)-2-pyridinamine (CAS No. 1784223-59-1) represents a fascinating area of research with significant implications for drug development. Its unique structural features, coupled with promising preclinical data, position it as a valuable asset in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.